1-Methyl-1,4-azaphosphinane 4-oxide
Description
1-Methyl-1,4-azaphosphinane 4-oxide (CAS: 945459-80-3) is a heterocyclic compound featuring a six-membered ring containing nitrogen and phosphorus atoms. Its molecular formula is C₅H₁₃ClNOP in its hydrochloride form, with a molecular weight of 169.59 g/mol . This compound is synthesized via established literature methods and is commercially available in research quantities (e.g., 100 mg to 250 mg) with ≥95% purity .
Properties
Molecular Formula |
C5H11NOP+ |
|---|---|
Molecular Weight |
132.12 g/mol |
IUPAC Name |
1-methyl-1,4-azaphosphinan-4-ium 4-oxide |
InChI |
InChI=1S/C5H11NOP/c1-6-2-4-8(7)5-3-6/h2-5H2,1H3/q+1 |
InChI Key |
YZQCZPXNYFVYBH-UHFFFAOYSA-N |
Canonical SMILES |
CN1CC[P+](=O)CC1 |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-Methyl-1,4-azaphosphinane 4-oxide can be achieved through several routes. One common method involves the condensation of methyl hypophosphite with 2,2,4-trimethyl-1,3-oxazolidine, followed by purification and arylation through a palladium-catalyzed reaction . Industrial production methods may vary, but they typically involve similar steps with optimization for large-scale synthesis.
Chemical Reactions Analysis
1-Methyl-1,4-azaphosphinane 4-oxide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. The major products formed depend on the specific reaction conditions and reagents used. For example, oxidation can lead to the formation of phosphine oxides, while reduction can yield phosphines .
Scientific Research Applications
1-Methyl-1,4-azaphosphinane 4-oxide has several scientific research applications. In chemistry, it is used as a ligand in coordination chemistry and as a reagent in organic synthesis. . Additionally, it is used in the study of phosphorus-containing compounds and their biological activities.
Mechanism of Action
The mechanism of action of 1-Methyl-1,4-azaphosphinane 4-oxide involves its interaction with molecular targets such as enzymes and receptors. The compound can act as a ligand, binding to metal ions and forming complexes that inhibit enzyme activity. This inhibition can affect various biological pathways, leading to potential therapeutic effects .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
The following table summarizes key analogues of 1-methyl-1,4-azaphosphinane 4-oxide, highlighting substituents, quantum yields, applications, and safety profiles:
Key Comparative Findings
Quantum Efficiency: 1-Methyl-1,4-azaphosphinane 4-oxide exhibits a Φ = 0.92 in phosphate-buffered saline (PBS), significantly higher than diethylamino derivatives (Φ = 0.31) but slightly lower than thiomorpholine 1,1-dioxide (Φ = 0.99) . This is attributed to the strong electron-withdrawing effect of the P=O group, which elevates IP values and suppresses TICT . Thiomorpholine 1,1-dioxide achieves the highest Φ due to the synergistic -I effect of the sulfone (SO₂) group, further stabilizing the excited state .
Substituent Effects: Methyl vs. Benzyl: The methyl group in 1-methyl-1,4-azaphosphinane 4-oxide provides steric simplicity, favoring fluorescence applications. Ethoxy Functionalization: The 4-ethoxy group in 1-benzyl-4-ethoxy-1,4-azaphosphinane 4-oxide enhances thermal stability, making it suitable for material science applications .
Safety and Handling: 1-Methyl-1,4-azaphosphinane 4-oxide hydrochloride is markedly more hazardous (H350 carcinogenicity) than its benzyl-substituted counterpart, which primarily poses acute toxicity risks (H302) .
Synthetic Accessibility :
- 1-Methyl-1,4-azaphosphinane 4-oxide and thiomorpholine 1,1-dioxide are synthesized via well-established routes, whereas benzyl derivatives require additional steps for substituent introduction .
Research Implications
- Fluorophore Design: The P=O group in 1-methyl-1,4-azaphosphinane 4-oxide is critical for developing near-infrared (NIR) phospha-rhodamine dyes, where it enables a 3.7-fold increase in quantum yield compared to diethylamino analogues .
- Material Science: Benzyl- and ethoxy-substituted derivatives demonstrate the versatility of azaphosphinane scaffolds in non-fluorescent applications, such as thermally stable polymers .
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